Cas no 361478-71-9 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 361478-71-9
• MF: C₁₈H₁₂N₂O₃S₂
• MW: 368.429481506348
• CID: 6553732
• Update Time: 2025-05-20

N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide
• N-(2-(methylthio)benzo[d]thiazol-6-yl)-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[2-(methylthio)-6-benzothiazolyl]-4-oxo-

• Inchi： 1S/C18H12N2O3S2/c1-24-18-20-12-7-6-10(8-16(12)25-18)19-17(22)15-9-13(21)11-4-2-3-5-14(11)23-15/h2-9H,1H3,(H,19,22)
• InChI Key： QHIKWCLZHKOPRU-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3SC(SC)=NC3=CC=2)=O)OC2=CC=CC=C2C(=O)C=1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 12.38±0.20(Predicted)

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide

N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-4-Oxo-4H-Chromene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 361478-71-9, known as N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a chromene moiety, linked through a carboxamide group. The presence of the methylsulfanyl substituent further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The benzothiazole core is well-documented for its biological activity, often exhibiting anti-inflammatory, antioxidant, and even anticancer properties. Similarly, the chromene moiety is known for its ability to interact with cellular targets, making it a valuable component in drug design.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research conducted in 2023 revealed that N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-oxo-4H-chromene-2-carboxamide can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). This finding underscores its potential as a lead compound for developing anti-inflammatory drugs.

Moreover, the compound's methylsulfanyl group plays a crucial role in stabilizing its structure and enhancing its bioavailability. This substitution not only improves solubility but also increases the molecule's ability to penetrate cellular membranes, making it more effective in delivering therapeutic effects.

From a synthetic standpoint, the construction of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by the introduction of the chromene moiety through a series of coupling reactions. The final step involves the installation of the carboxamide group, which is critical for achieving the desired biological activity.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets, including those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that further research into its therapeutic potential could yield groundbreaking results.

In terms of physical properties, N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-4-Oxo-4H-Chromene-Carboxamide exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in photonic materials or sensors.

The development of this compound has been made possible through collaborative efforts between academic institutions and pharmaceutical companies worldwide. Its discovery has opened new avenues for exploring novel drug delivery systems and targeted therapies.

In conclusion, CAS No 361478719 represents a significant advancement in modern organic chemistry. With its unique structure and diverse functional groups, it holds immense promise for various applications across multiple disciplines. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.